Cas no 290328-56-2 (3-methanesulfonylpiperidine)

• Product Name: 3-methanesulfonylpiperidine
• CAS No: 290328-56-2
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 838040
• PubChem ID: 22275823
• Update Time: 2025-05-25

3-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-METHANESULFONYL-PIPERIDINE
• 3-(METHYLSULFONYL)PIPERIDINE HYDROCHLORIDE
• 3-methylsulfonylpiperidine
• QC-5075
• 3-methanesulfonylpiperidine
• 3-(Methanesulfonyl)piperidine
• 290328-56-2
• EN300-133818
• AKOS016846070
• PB19508
• E72824
• CS-0006461
• 3-(Methylsulfonyl)piperidine
• Piperidine, 3-(methylsulfonyl)-
• AKOS000188555
• BS-22197
• Z317054192
• SCHEMBL6398719
• DTXSID10624195
• PB30177

• MDL： MFCD09942240
• Inchi： 1S/C6H13NO2S/c1-10(8,9)6-3-2-4-7-5-6/h6-7H,2-5H2,1H3
• InChI Key： PBJLJPZGBKCUKM-UHFFFAOYSA-N
• SMILES： S(C)(C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 163.06700
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 1.19260

Additional information on 3-methanesulfonylpiperidine

3-Methanesulfonylpiperidine (CAS No: 290328-56-2)

3-Methanesulfonylpiperidine, also known by its CAS number 290328-56-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it is characterized by the presence of a methanesulfonyl group attached to the third carbon of the piperidine ring.

The structure of 3-methanesulfonylpiperidine consists of a piperidine ring with a sulfonyl methyl group (-SO₂CH₃) at the 3-position. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological applications. The sulfonyl group is known for its strong electron-withdrawing effects, which can influence the reactivity of the piperidine ring in different chemical environments.

Recent studies have highlighted the importance of 3-methanesulfonylpiperidine in drug discovery and development processes. The compound has been explored as a potential precursor for synthesizing bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. Its ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, makes it a versatile building block in organic synthesis.

In terms of synthesis, 3-methanesulfonylpiperidine can be prepared through several methods, including nucleophilic substitution reactions involving piperidine derivatives and sulfonylating agents such as methanesulfonyl chloride (MsCl). The reaction conditions, such as temperature and solvent choice, play a crucial role in determining the yield and purity of the final product. Optimization studies have shown that using polar aprotic solvents like dimethylformamide (DMF) or dichloromethane (DCM) under mild heating conditions can enhance the reaction efficiency.

The pharmacological properties of 3-methanesulfonylpiperidine have been extensively studied in recent years. Research indicates that this compound exhibits moderate to high bioavailability when administered orally, making it a promising candidate for drug delivery systems. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in targeting intracellular pathogens or cancer cells.

In conclusion, 3-methanesulfonylpiperidine (CAS No: 290328-56-2) is a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an essential tool for synthesizing bioactive molecules and developing novel therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern medicine.